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Compound of Interest

Compound Name: N-Benzoyl-L-alanine

Cat. No.: B556290

Audience: Researchers, scientists, and drug development professionals.
Introduction

N-Benzoyl-L-alanine is an N-acyl-L-alanine that serves as a significant building block in
medicinal chemistry and peptide synthesis.[1] Its synthesis, commonly achieved through the
benzoylation of L-alanine, can result in a crude product containing unreacted starting materials
and by-products.[1] For applications in drug development and biochemical studies, a high
degree of purity is essential. Recrystallization is a robust and widely used technique for
purifying solid organic compounds. This method relies on the differential solubility of the target
compound and its impurities in a selected solvent system at varying temperatures. This
document provides a detailed protocol for the purification of N-Benzoyl-L-alanine using the
recrystallization technique.

Physicochemical Properties and Solubility

Understanding the physical properties and solubility profile of N-Benzoyl-L-alanine is crucial
for selecting an appropriate recrystallization solvent.

Table 1: Physical and Chemical Properties of N-Benzoyl-L-alanine
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Property Value Reference
CAS Registry Number 2198-64-3 [1112]
Molecular Formula C10H11NOs [1][2]
Molecular Weight 193.20 g/mol [11[2]
White to off-white crystalline
Appearance _ [1]
solid
Melting Point 146-148 °C [1]
Table 2: Solubility Profile of N-Benzoyl-L-alanine
Solvent Solubility Notes Reference
o ] Solubility increases in
Limited / Very slightly )
Water basic aqueous [1][3]
soluble )
solutions.
A common solvent for
Ethanol Soluble recrystallization of [4]
similar compounds.
Often used to achieve
ideal solubility
Aqueous Ethanol Moderately Soluble o [41[5]
characteristics for
recrystallization.
Dimethylformamide
Soluble [1]
(DMF)
) Can be used as an
Diethyl Ether Insoluble ] [6]
anti-solvent.
Can be used as an
Hexane Insoluble [7]

anti-solvent.

Principle of Recrystallization
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Recrystallization separates a compound from its impurities based on differences in solubility.
The ideal solvent is one in which the target compound is highly soluble at high temperatures
and poorly soluble at low temperatures, while impurities remain soluble at low temperatures.
The process involves dissolving the impure solid in a minimum amount of a hot solvent, filtering
out any insoluble impurities, and then allowing the solution to cool slowly. As the solution cools,
the solubility of the target compound decreases, leading to the formation of pure crystals. The

soluble impurities remain in the mother liquor.
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Step 1: Dissolution

Crude N-Benzoyl-L-alanine o
( (Solid Mixture) ) (Hot Recrystallization SolvenD

Hot Saturated Solution
(Compound & Soluble Impurities Dissolved)

Step P: Cooling & Crystallization

Slow Cooling

Pure Crystalline Cold Mother Liquor
N-Benzoyl-L-alanine (Impurities Remain in Solution)

Step 3: Se&ration

Filtration

(Waste (Mother LiquorD
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1. Dissolution
Place crude solid in flask.
Add minimal hot solvent until dissolved.

| 4
2. Decolorization (Optional)

Add activated charcoal.
Boil briefly.

N\

3. Hot Filtration
Quickly filter hot solution
to remove insoluble impurities.

'

4. Crystallization
Allow filtrate to cool slowly
to room temperature, then in an ice bath.

i

5. Crystal Collection
Collect crystals by
vacuum filtration.

'

6. Washing
Rinse crystals with a small
amount of ice-cold solvent.

'

7. Drying
Dry the purified crystals
under vacuum.

Pure N-Benzoyl-L-alanine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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